![molecular formula C8H13BrN4O B2412246 N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrobromide CAS No. 1864061-07-3](/img/structure/B2412246.png)
N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrobromide” is a chemical compound with the CAS No. 1864061-07-3 . It has a molecular weight of 261.12 and a molecular formula of C8H13BrN4O .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 261.12 . The boiling point and storage conditions are not specified .Scientific Research Applications
1. Structural Chemistry and Hydrogen Bonding Patterns
N-[(2-methoxypyridin-4-yl)methyl]guanidine hydrobromide demonstrates intriguing properties in the realm of structural chemistry. A study by Böck et al. (2021) highlighted its role in the synthesis and structural characterization of compounds with distinct sites of protonation and diverse intermolecular hydrogen bonding patterns. These characteristics are pivotal in understanding molecular interactions and designing new chemical entities (Böck et al., 2021).
2. Potential Inhibitory Activity
The compound's framework is also explored in the development of potent inhibitors targeting specific enzymes. A study by Lunk et al. (2019) discussed the derivative N-(4-aminobutyl)-N'-(2-methoxyethyl)guanidine as an inhibitor targeting the hDDAH-1 active site, indicating its potential in addressing DDAH-1-associated diseases (Lunk et al., 2019).
3. Microwave-Assisted Synthesis
In synthetic chemistry, this compound plays a role in efficient methodologies. For instance, Machicao et al. (2017) utilized a similar compound in a microwave-assisted synthesis process, demonstrating the compound's utility in accelerating chemical reactions and enhancing yields (Machicao et al., 2017).
4. Application in Catalysis
Guanidine compounds, including derivatives of N-[(2-methoxypyridin-4-yl)methyl]guanidine, are significant in catalysis. Mishra et al. (2019) explored homoleptic cis- and trans-palladium(II) bis(guanidinato) complexes derived from similar compounds as catalysts for Heck-Mizoroki coupling reactions, showcasing their role in facilitating important chemical transformations (Mishra et al., 2019).
properties
IUPAC Name |
2-[(2-methoxypyridin-4-yl)methyl]guanidine;hydrobromide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O.BrH/c1-13-7-4-6(2-3-11-7)5-12-8(9)10;/h2-4H,5H2,1H3,(H4,9,10,12);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOITYMNKOUNXRO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1)CN=C(N)N.Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13BrN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.